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Compound of Interest

Compound Name: Mitochondrial fusion promoter M1

Cat. No.: B10817487

To provide a comprehensive and accurate comparison guide assessing the translational
potential of a compound designated "M1," specific identification of this molecule and its
comparators is essential. The term "M1" is not a unique identifier within publicly accessible
scientific and drug development databases. Instead, it is used to refer to a variety of distinct
entities, making a direct assessment impossible without further clarification.

Our research indicates that "M1" is used in multiple, unrelated contexts within the biomedical
field:

» Metabolites: It often designates the primary metabolite of a parent drug. For example, "M1" is
described as the major active metabolite of the drug tesofensine and a metabolite of the
antineoplastic agent DA-125.[1][2] In these cases, the translational potential of M1 is
intrinsically linked to the pharmacology of the parent compound.

o Receptors: The M1 muscarinic acetylcholine receptor (M1 mAChR) is a well-established
therapeutic target for conditions like Alzheimer's disease.[3][4][5] Research in this area
focuses on developing M1-selective agonists, which would be compared based on their
potency, selectivity, and downstream signaling effects.[3][4]

» Macrophage Polarization: In immunology, "M1" refers to a pro-inflammatory phenotype of
macrophages.[6][7][8] Studies in this field evaluate compounds based on their ability to
modulate the M1/M2 macrophage balance to treat inflammatory diseases or cancer.[6][7][9]
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e Specific Compounds: In some instances, "M1" is a specific, named compound. For example,
Mitochondrial Fusion Promoter M1 is a hydrazone compound that promotes mitochondrial
fusion.[10] Additionally, "m1-toxin" is a specific neurotoxin isolated from the venom of the
Eastern green mamba.[11]

» Preclinical Candidates: The designation is sometimes used for novel therapeutic candidates
in early development, such as a homeopathic preparation investigated for its anti-cancer
properties.[12]

o Computational Placeholders: In computational drug discovery studies, "M1" is often used as
a generic label for one of a series of newly designed or screened molecules.[13]

To proceed with your request for a detailed comparison guide, please provide the following
information:

» Specific Identity of M1: Please provide the full chemical name, company or project
codename (e.g., AZD1234), CAS number, or a relevant publication that uniquely identifies
the "M1" compound of interest.

o Comparator Compounds: Please list the other compounds against which M1's translational
potential should be assessed.

o Therapeutic Context: Specify the disease area, biological target, or signaling pathway
relevant to M1 and its comparators.

Once this information is provided, a thorough guide can be developed, complete with data
tables, detailed experimental protocols, and the requested Graphviz diagrams to visually
represent key pathways and workflows, adhering to all specified formatting requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b10817487?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/mitochondrial-fusion-promoter-m1/55199
https://pubmed.ncbi.nlm.nih.gov/8441325/
https://synapse.patsnap.com/article/whats-the-latest-update-on-the-ongoing-clinical-trials-related-to-m1
https://www.researchgate.net/figure/Toxicity-analysis-of-AI-generated-compounds-M1-M28_tbl2_377572435
https://www.benchchem.com/product/b10817487?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

1. Pharmacokinetic changes of M1, M2, M3 and M4 after intravenous administration of a
new anthracycline, DA-125, to rats pretreated with phenobarbital, 3-methylcholanthrene,
chloramphenicol, or SKF-525A - PubMed [pubmed.ncbi.nim.nih.gov]

2. Contribution of the active metabolite M1 to the pharmacological activity of tesofensine in
vivo: a pharmacokinetic-pharmacodynamic modelling approach - PMC
[pmc.ncbi.nlm.nih.gov]

3. G protein coupling and signaling pathway activation by m1 muscarinic acetylcholine
receptor orthosteric and allosteric agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

4. M1 muscarinic agonists as potential disease-modifying agents in Alzheimer's disease.
Rationale and perspectives - PubMed [pubmed.ncbi.nim.nih.gov]

5. Developing muscarinic receptor M1 classification models utilizing transfer learning and
generative Al techniques - PMC [pmc.ncbi.nim.nih.gov]

6. researchgate.net [researchgate.net]
7. dovepress.com [dovepress.com]
8. researchgate.net [researchgate.net]

9. INOS in Macrophage Polarization: Pharmacological and Regulatory Insights | MDPI
[mdpi.com]

10. Mitochondrial Fusion Promoter M1 | Cell Signaling Technology [cellsignal.com]
11. ml1-toxin - PubMed [pubmed.ncbi.nim.nih.gov]

12. What's the latest update on the ongoing clinical trials related to M1?
[synapse.patsnap.com]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Assessing Translational Potential: A Comparative
Analysis Requires Specific Compound Identification]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10817487#assessing-the-translational-
potential-of-m1-compared-to-other-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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